LDD-1819
Overview
Description
LDD-1819 is a novel dual inhibitor of GSK-3β and aurora kinase A, increasing somatic cell plasticity and inhibiting tumorigenicity.
Scientific Research Applications
Cell Plasticity and Anti-Cancer Activity
LDD-1819, a novel indirubin derivative, has been studied for its potential in enhancing cell plasticity and combating cancer. Researchers found that LDD-1819 could induce somatic cell plasticity, transforming myoblasts into osteogenic cells and fibroblasts into adipogenic cells. It also showed promise in inhibiting cancer cell invasion and selectively inducing apoptosis in cancer cells, while not harming normal cells. In animal models, LDD-1819 reduced human cancer cell metastasis without causing toxicity. It was observed to inhibit glycogen synthase kinase-3β, associated with cell plasticity, and aurora kinase, which is involved in carcinogenesis. This positions LDD-1819 as a potential anti-cancer drug or a cell-therapy agent for treating degenerative diseases (Kim et al., 2019).
Chemical Characterization and Biological Activity
Additional studies provide detailed chemical characterization and biological activity data for LDD-1819. This includes its synthesis procedure, NMR data, and concentration-dependent inhibition data on glycogen synthase kinase-3β and aurora kinase A. The research also includes cellularization of skeletal muscle myotubes and gene expression data for myoblast markers, further demonstrating LDD-1819's impact on cell plasticity and potential therapeutic applications (Kim et al., 2019).
properties
Product Name |
LDD-1819 |
|---|---|
Molecular Formula |
C18H16ClN5O5 |
Molecular Weight |
417.806 |
IUPAC Name |
(2Z,3E)-3-((2-Aminoethoxy)imino)-5-hydroxy-5'-nitro-[2,3'-biindolinylidene]-2'-one hydrochloride |
InChI |
InChI=1S/C18H15N5O5.ClH/c19-5-6-28-22-16-12-8-10(24)2-4-14(12)20-17(16)15-11-7-9(23(26)27)1-3-13(11)21-18(15)25;/h1-4,7-8,20,24H,5-6,19H2,(H,21,25);1H/b17-15-,22-16+; |
InChI Key |
HAMJUOWMJKLAIE-XVQBVDMMSA-N |
SMILES |
O=C1NC2=C(C=C([N+]([O-])=O)C=C2)/C1=C3NC4=C(C=C(O)C=C4)C/3=N\OCCN.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
LDD-1819; LDD 1819; LDD1819 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
